N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide

• IUPAC Name: N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C14H18N2O3/c17-13(15-12-4-2-1-3-5-12)16-8-6-14(7-9-16)18-10-11-19-14/h1-5H,6-11H2,(H,15,17)
• InChI Key: AUHKOCABXJMFIL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

N-phenyl-1,4-dioxa-8-azaspiro[45]decane-8-carboxamide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide typically involves the reaction of 1,4-dioxa-8-azaspiro[4.5]decane with phenyl isocyanate under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over the reaction parameters and increases the overall yield of the product.

Chemical Reactions Analysis

Types of Reactions

N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted spirocyclic compounds.

Scientific Research Applications

N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of new materials with unique properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule.

Comparison with Similar Compounds

Similar Compounds

1,4-Dioxa-8-azaspiro[4.5]decane: A related compound with a similar spirocyclic structure but lacking the phenyl and carboxamide groups.

N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide: A similar compound where the carboxamide group is replaced by a carbothioamide group.

Uniqueness

N-phenyl-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research applications, distinguishing it from other similar compounds.